Cas no 591771-84-5 (3-PYRIDINEMETHANAMINE, 6-BUTOXY-)

• Product Name: 3-PYRIDINEMETHANAMINE, 6-BUTOXY-
• CAS No: 591771-84-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 3300057
• PubChem ID: 43267455
• Update Time: 2025-04-21

3-PYRIDINEMETHANAMINE, 6-BUTOXY- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEMETHANAMINE, 6-BUTOXY-
• 6-Butoxy-3-pyridinemethanamine
• (6-butoxypyridin-3-yl)methanamine
• SCHEMBL21391268
• DTXSID901306854
• 591771-84-5

• Inchi： 1S/C10H16N2O/c1-2-3-6-13-10-5-4-9(7-11)8-12-10/h4-5,8H,2-3,6-7,11H2,1H3
• InChI Key： STKJSVZCRUKXFQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)CN)CCCC

Computed Properties

• Exact Mass: 180.126263138Da
• Monoisotopic Mass: 180.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų